Cas no 1804498-54-1 (2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride
• CAS No: 1804498-54-1
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871377
• Update Time: 2025-10-29

2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-5-4(6(9)10)2(15(8,13)14)1-3(11)12-5/h1,6H
• InChI Key： JWRDYDWMDZSGFV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)Cl)C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride

Recent Advances in the Study of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride (CAS: 1804498-54-1)

2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride (CAS: 1804498-54-1) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl chloride and halogenated pyridine structure, serves as a critical intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and agrochemicals.

One of the most notable applications of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride is its role in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of the sulfonyl chloride group in this compound to design novel inhibitors targeting specific enzymes, such as carbonic anhydrases and proteases, which are implicated in various diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride in inhibiting the growth of drug-resistant bacterial strains. The study highlighted the compound's potential as a scaffold for developing next-generation antibiotics, addressing the urgent need for new antimicrobial agents in the face of rising antibiotic resistance.

Another significant area of research involves the use of this compound in agrochemical development. Its structural features, particularly the difluoromethyl and iodine substituents, make it a valuable building block for designing herbicides and pesticides with improved efficacy and environmental safety. Recent patents filed by leading agrochemical companies have disclosed novel formulations incorporating this compound, showcasing its versatility in crop protection applications.

From a synthetic chemistry perspective, 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to construct complex heterocyclic frameworks. These reactions are pivotal in the synthesis of pharmaceuticals and functional materials, underscoring the compound's importance in modern synthetic methodologies.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride due to its reactive nature and potential toxicity. Ongoing research aims to optimize synthetic routes and develop safer handling protocols to facilitate its broader use in industrial and academic settings.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-sulfonyl chloride (CAS: 1804498-54-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique chemical properties. Continued exploration of its potential, coupled with advancements in synthetic and safety protocols, is expected to further solidify its role in these fields.